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Compound of Interest

Compound Name: (3-Nitrobenzyl)mercaptan

CAS No.: 77472-39-0

Cat. No.: B1586953

Get Quote

Executive Summary
(3-Nitrobenzyl)mercaptan (CAS 77472-39-0), also known as (3-nitrophenyl)methanethiol, is a

critical organosulfur intermediate used in the synthesis of pharmaceuticals, agrochemicals, and

self-assembled monolayers (SAMs).[1][2][3] Its bifunctional nature—possessing a nucleophilic

thiol group and an electron-withdrawing nitro group—makes it a valuable probe for studying

electronic effects in nucleophilic substitution and surface functionalization.

This technical guide provides a comprehensive spectroscopic profile (NMR, IR, MS) of (3-
Nitrobenzyl)mercaptan.[1] It synthesizes experimental data with mechanistic interpretations of

the nitro group's inductive influence on spectral shifts, offering researchers a validated

reference for structural confirmation.
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Property Data

IUPAC Name (3-Nitrophenyl)methanethiol

CAS Number 77472-39-0

Molecular Formula C₇H₇NO₂S

Molecular Weight 169.20 g/mol

Appearance Pale yellow liquid to low-melting solid

Solubility Soluble in CDCl₃, DMSO-d₆, Methanol

Stability
Air-sensitive (oxidizes to disulfide); store under

inert gas

Nuclear Magnetic Resonance (NMR)
Spectroscopy[2][7][8][9][10]
¹H NMR Analysis (400 MHz, CDCl₃)
The proton NMR spectrum of (3-Nitrobenzyl)mercaptan is distinct from unsubstituted benzyl

mercaptan due to the strong electron-withdrawing nature (-I, -M effects) of the nitro group at the

meta position.[1] This results in significant downfield shifts of the aromatic protons and a subtle

deshielding of the benzylic methylene protons.[4]

Experimental Logic:

Solvent Choice: CDCl₃ is preferred to prevent exchange of the thiol proton, allowing for the

observation of H-S coupling.

Coupling Constants: The benzylic CH₂ protons typically appear as a doublet due to coupling

with the thiol proton (

Hz), and the thiol proton appears as a triplet.[1]

¹H NMR Data Table
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Shift (δ,
ppm)

Multiplicity Integral
Coupling (

, Hz)
Assignment

Structural
Logic

8.15 - 8.25 Singlet (t) 1H - Ar-H2

Highly

deshielded by

two ortho

electron-

withdrawing

groups (NO₂

and CH₂SH).

[1]

8.05 - 8.15 Doublet (d) 1H ~8.0 Ar-H4

Ortho to NO₂,

para to

CH₂SH.[1]

Deshielded

by NO₂.

7.60 - 7.70 Doublet (d) 1H ~7.5 Ar-H6

Ortho to

CH₂SH, para

to NO₂.[1]

Less

deshielded.

[4]

7.45 - 7.55 Triplet (t) 1H ~7.8 Ar-H5

Meta to both

substituents.

Resembles

benzene

shift.

3.80 - 3.85 Doublet (d) 2H 7.5 Ar-CH₂-SH

Benzylic

protons.

Deshielded

vs. benzyl

mercaptan

(3.70 ppm) by

NO₂.
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1.80 - 1.95 Triplet (t) 1H 7.5 -SH

Thiol proton.

Coupled to

CH₂.

Broadens if

trace water is

present.

¹³C NMR Analysis (100 MHz, CDCl₃)
The carbon spectrum confirms the substitution pattern. The nitro group exerts a strong

deshielding effect on the ipso-carbon (C3) and shielding effects on the ortho/para positions

relative to itself.

¹³C NMR Data Table
Shift (δ, ppm) Assignment Electronic Environment

148.4 C3 (C-NO₂)
Deshielded ipso carbon

attached to NO₂.[1]

142.8 C1 (C-CH₂)
Ipso carbon attached to the

mercaptomethyl group.

135.1 C6 Aromatic CH.

129.6 C5 Aromatic CH.

123.8 C4 Aromatic CH (ortho to NO₂).

122.1 C2 Aromatic CH (ortho to NO₂).

28.2 -CH₂- Benzylic methylene carbon.

Infrared Spectroscopy (FT-IR)
The IR spectrum is dominated by the nitro group stretches and the diagnostic, albeit weak, S-H

stretch.

Protocol:
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Sample Prep: Neat liquid film on NaCl plates or KBr pellet if solid.

Key Diagnostic: The absence of a broad OH band (3400 cm⁻¹) and presence of the sharp

SH band (2560 cm⁻¹) confirms the thiol functionality and absence of alcohol impurities.

Frequency (cm⁻¹) Intensity Vibration Mode Assignment

3050 - 3100 Weak C-H Stretch (sp²) Aromatic Ring H

2920 - 2950 Weak C-H Stretch (sp³) Methylene (-CH₂-)

2550 - 2590 Weak/Sharp S-H Stretch
Thiol Group (Critical

ID)

1525 - 1535 Strong N-O Stretch Nitro (Asymmetric)

1345 - 1355 Strong N-O Stretch Nitro (Symmetric)

600 - 800 Medium C-S Stretch Carbon-Sulfur bond

Mass Spectrometry (MS)[2][11]
Fragmentation Pathway (EI, 70 eV)
The mass spectrum follows a characteristic fragmentation pattern for benzyl derivatives.[1] The

molecular ion is distinct, and the base peak often arises from the formation of a stable cation.

Molecular Ion [M]⁺: m/z 169 (Visible, moderate intensity).

Base Peak [M-SH]⁺: m/z 136. Loss of the mercapto radical (•SH) or H₂S leads to the

formation of the 3-nitrobenzyl cation, which may rearrange to a substituted tropylium ion.

Secondary Fragment [M-NO₂]⁺: m/z 123. Loss of the nitro group.

Visualization: MS Fragmentation Logic[2]
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Figure 1: Electron Impact (EI) Fragmentation Pathway of (3-Nitrobenzyl)mercaptan
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m/z 169

(C7H7NO2S)
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(Nitrobenzyl Cation)- •SH (33 Da)

[M - NO2]+
m/z 123

- •NO2 (46 Da)

Rearrangement
Nitrotropylium Ion

m/z 136

Ring Expansion

Click to download full resolution via product page

Figure 1: The primary fragmentation pathway involves the loss of the thiol radical to form a

resonance-stabilized nitrobenzyl cation.[1]

Experimental Protocols
NMR Sample Preparation
Objective: Obtain high-resolution spectra without H-D exchange of the thiol proton.

Solvent: Use CDCl₃ (Chloroform-d) stored over molecular sieves to ensure it is anhydrous.

Traces of water or acid can catalyze the exchange of the -SH proton, causing the triplet to

collapse into a singlet.

Concentration: Dissolve ~10-15 mg of (3-Nitrobenzyl)mercaptan in 0.6 mL of solvent.

Acquisition: Run standard proton parameters (sw=12-15 ppm, d1=1.0s).

Handling & Storage (Safety)[2]
Odor Control: Like all mercaptans, this compound has a potent, unpleasant odor.[1] All

transfers must be performed in a functioning fume hood. Bleach (sodium hypochlorite)

should be available to neutralize spills by oxidizing the thiol to a sulfonate.

Oxidation: The compound oxidizes to the disulfide (bis(3-nitrobenzyl)disulfide) upon air

exposure.[1] Store under nitrogen or argon at 4°C.

Visualization: Characterization Workflow
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Unknown Sample
(Suspected 3-Nitrobenzyl mercaptan)

FT-IR Analysis

Peak at 2560 cm⁻¹ (SH)?
Peaks at 1530/1350 cm⁻¹ (NO₂)?

1H NMR (CDCl₃)

Yes

Triplet at 1.8 ppm?
Doublet at 3.8 ppm?

Mass Spectrometry

Yes

Confirm Structure
CAS 77472-39-0

Click to download full resolution via product page

Figure 2: Logical workflow for the stepwise spectroscopic validation of the compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1586953/docs#spectroscopic-characterization-guide-
3-nitrobenzyl-mercaptan-1-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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